Cas no 175347-01-0 (Benzoic acid,2-(dimethylamino)-3-nitro-)

• Product name: Benzoic acid,2-(dimethylamino)-3-nitro-
• CAS No: 175347-01-0
• MF: C₉H₁₀N₂O₄
• MW: 210.1867
• CID: 112000
• PubChem ID: 10656034

Benzoic acid,2-(dimethylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(dimethylamino)-3-nitro-
• Benzoic acid, 2-(dimethylamino)-3-nitro- (9CI)
• 175347-01-0
• SCHEMBL6679988
• 2-(Dimethylamino)-3-nitrobenzoic acid

• Inchi： InChI=1S/C9H10N2O4/c1-10(2)8-6(9(12)13)4-3-5-7(8)11(14)15/h3-5H,1-2H3,(H,12,13)
• InChI Key： HOONBMFQVBRNDR-UHFFFAOYSA-N
• SMILES： CN(C)C1C([N+]([O-])=O)=CC=CC=1C(O)=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 83.68